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Compound of Interest

Compound Name: 16:0-23:2 Diyne PC

Cat. No.: B3044085 Get Quote

This technical guide provides a comprehensive overview of the properties, applications, and

experimental considerations for 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-

phosphocholine (16:0-23:2 Diyne PC). This synthetic phospholipid is of significant interest to

researchers in materials science, biophysics, and drug delivery due to its unique photo-

polymerizable properties.

Core Properties of 16:0-23:2 Diyne PC
16:0-23:2 Diyne PC is a specialized phospholipid that incorporates a saturated 16-carbon

palmitoyl chain at the sn-1 position and a 23-carbon chain with two alkyne (diyne) functional

groups at the sn-2 position of the glycerol backbone.[1] This diyne moiety allows for photo-

initiated cross-linking, transforming the lipid from a fluid state into a stable polymer network

upon exposure to ultraviolet (UV) light.

Physicochemical Characteristics
The fundamental properties of 16:0-23:2 Diyne PC are summarized in the table below,

compiled from various suppliers and databases.
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Property Value Source

Chemical Name

1-palmitoyl-2-(10,12-

tricosadiynoyl)-sn-glycero-3-

phosphocholine

Synonym(s) PTPC, 16:0-23:2 Diyne PC

CAS Number 84271-00-1

Molecular Formula C₄₇H₈₆NO₈P

Molecular Weight 824.16 g/mol

Physical Form Powder

Purity >99% (TLC)

Storage Temperature -20°C

Solubility Profile
While precise quantitative solubility data is not readily available in the literature, empirical

information suggests the following:
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Solvent Solubility Notes

Water Low (< 1 mg/mL)
Forms liposomes or micelles in

aqueous solutions.

DMSO Soluble
A common solvent for

preparing stock solutions.

Ethanol Soluble

Can be used in formulations,

often in combination with other

solvents.

Chloroform Soluble
Expected to be soluble based

on its lipid nature.

Corn Oil Can be formulated
Used as a vehicle for in vivo

administration.[2]

PEG300/400 Can be formulated
Used as a vehicle for in vivo

administration.[2]

Tween 80 Can be formulated
Used as a surfactant in

formulations.[2]

Note: For in vivo applications, various formulations using DMSO, PEG300, Tween 80, and corn

oil have been suggested to achieve stable suspensions or solutions.[2]

Key Applications and Experimental Protocols
The primary application of 16:0-23:2 Diyne PC stems from its ability to form stable, cross-

linked membranes and surfaces. This has been exploited in the development of 2D

nanomembranes for filtration and separation, as well as in modifying the surfaces of

nanoparticles to control drug diffusion.[3][4]

Formation of 2D Nanomembranes via
Photopolymerization
A key application of 16:0-23:2 Diyne PC is in the creation of two-dimensional nanomembranes.

A study by Gilzer et al. (2019) in Langmuir detailed the biphasic formation of such membranes
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through photopolymerization, analyzed in situ using infrared difference spectroscopy.[3][4]

While the full experimental details from the paper are proprietary, a general protocol can be

outlined based on information for diacetylenic lipids.

Vesicle Preparation:

Dissolve 16:0-23:2 Diyne PC in a suitable organic solvent (e.g., chloroform).

Evaporate the solvent under a stream of nitrogen to form a thin lipid film on the wall of a

glass vial.

Further dry the film under vacuum for at least one hour to remove residual solvent.

Hydrate the lipid film with an aqueous buffer to form multilamellar vesicles (MLVs).

To create small unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe

sonicator until the solution becomes clear.[5]

Photopolymerization:

Transfer the vesicle suspension to a quartz cuvette.

Purge the suspension with an inert gas (e.g., argon) to remove dissolved oxygen, which

can quench the polymerization reaction.[5]

Expose the sample to UV light at a wavelength of approximately 254 nm using a low-

pressure mercury lamp.[5]

The polymerization process can be monitored by observing the color change of the

solution, which typically transitions from colorless to blue and then to red, or by

spectroscopic methods such as IR or Raman spectroscopy to track the disappearance of

the diyne signal.
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Workflow for the formation and analysis of 2D nanomembranes.

Role in Drug Delivery

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3044085?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16:0-23:2 Diyne PC has been utilized to create a cross-linked lipid monolayer at the interface

of nanoparticles. This polymerized shell can modulate the release kinetics of encapsulated

drugs, offering a strategy for controlled drug delivery. The diyne groups also present an

opportunity for further functionalization via "click chemistry," a type of reaction that is efficient

and specific, allowing for the attachment of targeting ligands or other molecules.[1]

Involvement in Signaling Pathways
As a synthetic lipid, 16:0-23:2 Diyne PC is not a natural component of cellular membranes and

is not known to be a direct participant or modulator of specific signaling pathways. Its primary

utility in a biological context is to alter the physical properties of lipid bilayers or nanoparticle

surfaces.

However, lipids, in general, are integral to cellular signaling. They can act as second

messengers, precursors for signaling molecules, or can modulate the function of membrane-

bound proteins. The diagram below illustrates a conceptual overview of the roles of lipids in

signal transduction. It is important to note that this is a general representation and does not

imply a direct role for 16:0-23:2 Diyne PC in these pathways.
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Conceptual overview of lipid involvement in cell signaling.

Synthesis of 16:0-23:2 Diyne PC
While a specific, detailed, step-by-step synthesis protocol for 16:0-23:2 Diyne PC is not

publicly available in the reviewed literature, a general synthetic strategy for similar diacetylenic

phospholipids has been described. This typically involves a multi-step process. A plausible,

though not explicitly documented, synthetic route would likely follow these general steps:
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Synthesis of the Glycerol Backbone: Starting with a chiral precursor like sn-glycero-3-

phosphocholine.

Acylation at sn-1: Esterification of the sn-1 hydroxyl group with palmitic acid or its activated

form (e.g., palmitoyl chloride).

Acylation at sn-2: Esterification of the sn-2 hydroxyl group with 10,12-tricosadiynoic acid.

This diacetylenic fatty acid would need to be synthesized separately.

Purification: Purification of the final product using chromatographic techniques to achieve

high purity.

The synthesis of diacetylenic fatty acids themselves can be complex and may involve coupling

reactions to create the diyne moiety.

Conclusion
16:0-23:2 Diyne PC is a versatile synthetic lipid with significant potential in materials science

and drug delivery. Its key feature is the photo-polymerizable diyne group, which allows for the

creation of stable, cross-linked structures. While it is not directly involved in cellular signaling,

its unique properties make it a valuable tool for researchers developing novel biomaterials and

therapeutic delivery systems. Further research may yet uncover new applications for this and

other polymerizable lipids in biology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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